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Abstract

Fenflumizole is a non-steroidal anti-inflammatory agent (NSAID) belonging to the substituted
triaryl-imidazole class of compounds.[1][2] Its therapeutic effects, including anti-inflammatory,
analgesic, and antipyretic properties, are derived from its activity as a cyclooxygenase (COX)
inhibitor.[1][3][4] This guide provides a comprehensive examination of the chemical structure of
Fenflumizole, offering a detailed analysis for researchers, scientists, and professionals in drug
development. We will dissect its core scaffold, substituent groups, and key chemical identifiers,
linking these structural features to its established mechanism of action and pharmacological
identity.

Core Chemical Identity and Molecular Architecture

The unique therapeutic profile of Fenflumizole is intrinsically linked to its specific three-
dimensional arrangement of atoms. A precise understanding of its structure is fundamental to
grasping its function and potential applications in medicinal chemistry.

Systematic Nomenclature and Registered Identifiers
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To ensure unambiguous identification in research and regulatory contexts, Fenflumizole is
defined by several standardized nomenclature systems and identifiers.

e |[UPAC Name: 2-(2,4-difluorophenyl)-4,5-bis(4-methoxyphenyl)-1H-imidazole[3]
o CAS Registry Number: 73445-46-2[3][5][6]

e Synonyms: Fenflumizol[5][7]

Molecular Formula and Physicochemical Properties

The elemental composition and key computed properties of Fenflumizole are summarized
below. These values are critical for a range of applications, from analytical characterization to
computational modeling of its interaction with biological targets.

Property Value Source
Molecular Formula C23H18F2N20:2 [B1I5161[7118]
Molecular Weight 392.4 g/mol [31[5]
Monoisotopic Mass 392.13363415 Da [319]
Topological Polar Surface Area  47.1 A2 [3]

XlogP3 5.2 [3]
Stereochemistry Achiral [7]

Structural Elucidation: The Triaryl-Imidazole Core

Fenflumizole's structure is built upon a central five-membered heterocyclic 1H-imidazole ring.
This scaffold is a privileged structure in medicinal chemistry, known for its ability to participate
in various biological interactions. Three aryl (aromatic) rings are attached to this core at
positions 2, 4, and 5, defining it as a triaryl-imidazole derivative.[2]

» Position 2: A 2,4-difluorophenyl group is attached. The presence of two highly
electronegative fluorine atoms on this ring is a critical feature. In drug design, fluorination is
often employed to enhance metabolic stability, improve binding affinity to target proteins, and
modulate the electronic properties of the molecule.
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e Positions 4 and 5: Two 4-methoxyphenyl groups (also known as p-methoxyphenyl or anisyl
groups) are attached. These groups contribute significantly to the molecule's overall size and
lipophilicity, which are crucial for its absorption, distribution, and interaction with the
hydrophobic channel of the cyclooxygenase enzyme active site.

The spatial arrangement of these components is depicted in the diagram below.
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Figure 1: Schematic diagram of the Fenflumizole chemical structure.

Key Linear Notations for Cheminformatics

Linear notations are essential for computational processing and database searching. They
encode the complex topology of a molecule into a simple string of text.

e SMILES (Simplified Molecular Input Line Entry System): This notation represents the
molecular structure as a graph.[10][11] The canonical SMILES string for Fenflumizole is:
COC1=CC=C(C=C1)C2=C(N=C(N2)C3=C(C=C(C=C3)F)F)C4=CC=C(C=C4)OC[3][9]

o Deconstruction of the SMILES String:

= COC1=CC=C(C=C1): A methoxy group (CO) attached to a phenyl ring (benzene ring,
C1=CC-=...=C1).
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» C2=C(...)C4=...: The central part describing the imidazole ring and its connections.
» N=C(N2): The imidazole core connectivity.

» C3=C(C=C(C=C3)F)F: The 2,4-difluorophenyl group, showing the two fluorine (F)
atoms.

 InChl (International Chemical Identifier): A non-proprietary identifier that creates a unique,
layered string representation.

o InChIKey: ITFWPRPSIAYKMV-UHFFFAOYSA-N[3][7] This hashed version is used for
efficient database lookups.

Structure-Function Relationship

The anti-inflammatory activity of Fenflumizole is a direct consequence of its chemical
architecture. As an NSAID, its primary mechanism of action is the inhibition of prostaglandin
synthesis.[3][12] This is achieved by blocking the action of cyclooxygenase (COX) enzymes.
[13]

The triaryl substitution pattern allows the molecule to fit within the active site of the COX
enzyme. The bulky, lipophilic methoxyphenyl groups likely interact with hydrophobic pockets
within the enzyme's channel, while the difluorophenyl group can form specific interactions that
anchor the molecule, leading to the inhibition of the conversion of arachidonic acid to
prostaglandins. Studies have confirmed this activity, showing that Fenflumizole dose-
dependently decreases the formation of thromboxane B2 (TXB2), a downstream product of the
COX pathway.[4]

Experimental Validation Workflow

The confirmation of a compound's biological activity, as predicted by its structure, follows a
logical and rigorous experimental pathway. This self-validating system ensures that the
observed effects are directly attributable to the compound in question.
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Figure 2: A generalized workflow for the validation of a bioactive compound like Fenflumizole.
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A key experimental protocol to validate Fenflumizole's mechanism involves measuring its
effect on platelet function, as platelets are a primary source of COX-1-derived thromboxane.

Exemplary Protocol: Ex Vivo Platelet Aggregation Assay

This methodology provides a direct measure of the compound's ability to inhibit COX activity in
a biological sample.

o Subject Recruitment and Dosing: Healthy human volunteers are administered a controlled
oral dose of Fenflumizole (e.g., 25-100 mg daily).[4]

» Blood Sample Collection: Venous blood samples are collected at baseline (before dosing)
and at multiple time points during and after the treatment period.

o Preparation of Platelet-Rich Plasma (PRP): A portion of the blood is anticoagulated and
centrifuged at a low speed to separate the PRP from red and white blood cells.

e Aggregation Measurement:

o The PRP is placed in an aggregometer, a specialized spectrophotometer that measures
changes in light transmission as platelets aggregate.

o An aggregating agent, such as arachidonic acid or ADP, is added to induce platelet
aggregation.[4]

o The extent and rate of aggregation are recorded.
e Thromboxane B2 Measurement:
o During the aggregation process, aliquots are taken and the reaction is stopped.

o The concentration of thromboxane B2 (the stable metabolite of thromboxane A2) is
guantified using techniques like radioimmunoassay (RIA) or ELISA.[2][4]

o Data Analysis: The results from post-dose samples are compared to baseline levels. A
significant reduction in platelet aggregation and TXB2 formation following Fenflumizole
administration validates its in-body COX inhibitory activity.[4]
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Conclusion

Fenflumizole is a precisely designed molecule whose chemical identity is defined by its 2-(2,4-
difluorophenyl)-4,5-bis(4-methoxyphenyl)-1H-imidazole structure.[3] Each component of this
triaryl-imidazole framework—the central heterocyclic ring, the electron-withdrawing
difluorophenyl group, and the lipophilic methoxyphenyl moieties—plays a crucial role in its
classification and function as a non-steroidal anti-inflammatory drug. Its structure provides the
basis for its mechanism of action as a cyclooxygenase inhibitor, a function that has been
consistently validated through rigorous biochemical and physiological assays. This guide has
provided a foundational, technically-grounded overview of Fenflumizole's structure, offering
essential knowledge for its application in scientific research and drug development.
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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